Cas no 147611-81-2 (DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole)

DBD-NCS (4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole) is a fluorescent labeling reagent widely used for the derivatization of amines, amino acids, and other nucleophilic compounds. Its key advantages include high reactivity due to the isothiocyanate functional group, enabling efficient conjugation under mild conditions. The dimethylaminosulfonyl moiety enhances fluorescence properties, offering high sensitivity for detection in HPLC and LC-MS applications. DBD-NCS exhibits excellent stability and selectivity, making it suitable for trace analysis in complex matrices. Its strong absorption and emission characteristics in the visible range further facilitate precise quantification. This reagent is particularly valuable in biochemical and pharmaceutical research for labeling and analyzing low-concentration analytes.
DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole structure
147611-81-2 structure
Product Name:DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
CAS No:147611-81-2
MF:C9H8N4O3S2
MW:284.314818382263
MDL:MFCD03844763
CID:201552
PubChem ID:87563192
Update Time:2025-06-07

DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-N,N-dimethyl-
    • 7-isothiocyanato-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide
    • DBD-NCS
    • 2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-N,N-dimethyl
    • 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
    • 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanatobenzofurazan
    • 7-N,N-dimethylaminosulfonyl-4-(2,1,3-benzoxadiazolyl)isothiocyanate
    • 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanatobenzofurazan 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
    • DBD-NCS DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocya
    • DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole]
    • [=4-(N,N-DiMethylaMinosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole] [for HPLC Labeling and EdMan Degradation]
    • DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole] [for HPLC Labeling and Edman Degradation]
    • 1
    • N,N-Dimethyl-7-isothiocyanatobenzofurazane-4-sulfonamide
    • MFCD03844763
    • 7-[(n,n-dimethylamino)sulfonyl]-2,1,3-benzoxadiazol-4-yl isothiocyanate
    • SCHEMBL4199401
    • 4-Benzofurazansulfonamide, 7-isothiocyanato-N,N-dimethyl-
    • 2,1,3-Benzoxadiazole-4-sulfonamide, 7-isothiocyanato-N,N-dimethyl-
    • 7-isothiocyanato-N,N-dimethylbenzo[c][1,2,5]oxadiazole-4-sulfonamide
    • DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole]
    • DTXSID00163760
    • XFA61181
    • 147611-81-2
    • DB-272587
    • A5575
    • 4-ISOTHIOCYANATO-N,N-DIMETHYL-2,1,3-BENZOXADIAZOLE-7-SULFONAMIDE
    • DTXCID1086251
    • DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
    • MDL： MFCD03844763
    • Inchi： 1S/C9H8N4O3S2/c1-13(2)18(14,15)7-4-3-6(10-5-17)8-9(7)12-16-11-8/h3-4H,1-2H3
    • InChI Key： SUOZAUUDBKHLHQ-UHFFFAOYSA-N
    • SMILES： S(C1=CC=C(C2C1=NON=2)N=C=S)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 284.00400
  • Monoisotopic Mass: 284.003782
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 129

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.58
  • Melting Point: 124.0 to 128.0 deg-C
  • Boiling Point: 458.1°Cat760mmHg
  • Flash Point: 230.8°C
  • Refractive Index: 1.711
  • PSA: 129.13000
  • LogP: 2.28820
  • Solubility: Not determined

DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Security Information

DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D826545-1mg
DBD-NCS [4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole]
 147611-81-2
1mg
 $ 50.00 2022-06-05
TRC
D826545-2mg
DBD-NCS [4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole]
 147611-81-2
2mg
 $ 65.00 2022-06-05
TRC
D826545-10mg
DBD-NCS [4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole]
 147611-81-2
10mg
 $ 95.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D871584-10mg
DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole]
 147611-81-2 GR
10mg
 ￥325.00 2022-01-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A5575-100mg
DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
 147611-81-2
100mg
 ￥1230.0 2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A5575-100MG
DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole] [for HPLC Labeling and Edman Degradation]
 147611-81-2
100mg
 ¥1595.00 2024-04-17
abcr
AB144771-100 mg
4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole; .
 147611-81-2
100mg
 €417.70 2023-06-23
eNovation Chemicals LLC
D746156-100mg
2,1,3-Benzoxadiazole-4-sulfonamide, 7-isothiocyanato-N,N-dimethyl-
 147611-81-2 95%
100mg
 $970 2024-06-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A5575-100mg
DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
 147611-81-2
100mg
 ¥1230.0 2023-09-02
abcr
AB144771-100mg
4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole; .
 147611-81-2
100mg
 €359.70 2025-02-17

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